Cas no 1361559-25-2 (5,6-Bis(perchlorophenyl)nicotinaldehyde)

• Product Name: 5,6-Bis(perchlorophenyl)nicotinaldehyde
• CAS No: 1361559-25-2
• MF: C₁₈H₃Cl₁₀NO
• MW: 603.752515077591
• CID: 4969237
• Update Time: 2025-07-20

5,6-Bis(perchlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(perchlorophenyl)nicotinaldehyde

• Inchi： 1S/C18H3Cl10NO/c19-8-6(9(20)13(24)16(27)12(8)23)5-1-4(3-30)2-29-18(5)7-10(21)14(25)17(28)15(26)11(7)22/h1-3H
• InChI Key： XEGTWLKHPFYCJC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC(C=O)=CN=C1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 584
• XLogP3: 9.9
• Topological Polar Surface Area: 30

Additional information on 5,6-Bis(perchlorophenyl)nicotinaldehyde

Recent Advances in the Study of 5,6-Bis(perchlorophenyl)nicotinaldehyde (CAS: 1361559-25-2)

5,6-Bis(perchlorophenyl)nicotinaldehyde (CAS: 1361559-25-2) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl substituents, has been the subject of recent studies due to its potential applications in drug discovery, material science, and catalysis. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of 5,6-Bis(perchlorophenyl)nicotinaldehyde involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of palladium-catalyzed cross-coupling reactions. These methods have proven effective in introducing the perchlorophenyl groups at the 5 and 6 positions of the nicotinaldehyde scaffold, resulting in a compound with enhanced stability and reactivity.

One of the most notable properties of 5,6-Bis(perchlorophenyl)nicotinaldehyde is its ability to act as a versatile building block in the synthesis of complex organic molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are of particular interest in medicinal chemistry. For instance, this compound has been used as a precursor in the development of novel kinase inhibitors, which show promise in targeting various cancer pathways. The electron-withdrawing nature of the perchlorophenyl groups contributes to the compound's ability to stabilize reactive intermediates, thereby facilitating the formation of biologically active molecules.

In addition to its applications in drug discovery, 5,6-Bis(perchlorophenyl)nicotinaldehyde has also been explored for its potential use in material science. Recent studies have investigated its incorporation into organic electronic materials, where its unique electronic properties could enhance the performance of devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to undergo reversible redox reactions makes it a candidate for use in energy storage applications, further broadening its scope of utility.

Despite these promising developments, challenges remain in the large-scale production and application of 5,6-Bis(perchlorophenyl)nicotinaldehyde. Issues such as the high cost of starting materials and the need for specialized reaction conditions have limited its widespread adoption. However, ongoing research aims to address these limitations through the development of more efficient synthetic routes and the exploration of alternative precursors. Collaborative efforts between academic and industrial researchers are expected to play a key role in overcoming these hurdles.

In conclusion, 5,6-Bis(perchlorophenyl)nicotinaldehyde (CAS: 1361559-25-2) represents a valuable tool in the toolkit of chemical biologists and pharmaceutical researchers. Its unique structural features and versatile reactivity make it a promising candidate for a wide range of applications, from drug discovery to advanced materials. As research in this area continues to advance, it is anticipated that new insights and innovations will further expand the potential of this compound, paving the way for its broader utilization in the chemical and pharmaceutical industries.